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Compound of Interest

Compound Name:
2-Chloro-2-(3-chloro-phenyl)-

ethanol

CAS No.: 886365-85-1

Cat. No.: B1359259 Get Quote

Executive Safety Assessment
Hazard Class: Acute Toxin (Dermal/Oral), Skin Corrosive, Suspected Carcinogen (Alkylating

Agent).

As a halogenated aromatic alcohol, this compound presents a dual-threat mechanism:

Direct Alkylation: The benzylic chloride position is highly electrophilic, making it a potent

alkylating agent capable of reacting with nucleophilic residues in proteins and DNA.

In Situ Epoxidation: Under physiological or basic conditions, the molecule can cyclize to form

3-chlorostyrene oxide, a reactive epoxide and known mutagen.

Immediate Action Required:

Containment: Handle only in a certified chemical fume hood.

Skin Barrier: This compound is lipophilic; standard nitrile gloves may offer insufficient

breakthrough time. Double-gloving (Laminate/Nitrile) is required.

Chemical Reactivity & Toxicology Mechanism
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Understanding the why behind the safety protocols is essential for rigorous risk management.

The danger lies in the molecule's tendency to undergo intramolecular nucleophilic substitution (

) or direct displacement.

The "Trojan Horse" Mechanism
Unlike simple acids, this molecule does not burn immediately upon contact. It penetrates the

lipid bilayer due to the lipophilic chlorophenyl group. Once intracellular, it alkylates DNA or

enzymes.

Figure 1: Reactivity & Toxicity Pathway
This diagram illustrates the conversion of the chlorohydrin to a reactive epoxide and

subsequent biological alkylation.
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Caption: Mechanism of toxicity showing the transformation into a reactive epoxide intermediate.

Physicochemical Properties & Regioisomer
Vigilance
Researchers must validate the identity of their material before use, as the safety profile shifts

slightly between isomers (primary vs. secondary alkyl halides).
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Property Value / Description Implications for Handling

Physical State
Colorless to pale yellow liquid

(viscous).

Low vapor pressure reduces

flash risk but increases surface

persistence.

Solubility
Low in water; High in DCM,

DMSO, Methanol.

Do not wash skin with organic

solvents; this accelerates

absorption.

Reactivity
Hydrolyzes in hot water/base

to diol or epoxide.

Keep moisture-free.[1]

Exothermic reaction with

strong bases.

Regioisomer A

2-Chloro-2-(3-

chlorophenyl)ethanol (Primary

Alcohol, Benzylic Chloride).

Higher Reactivity. Benzylic

chlorides are lachrymators and

rapid alkylators.

Regioisomer B

2-Chloro-1-(3-

chlorophenyl)ethanol

(Secondary Alcohol, Primary

Chloride).

Slightly more stable, but still

toxic. Common drug

intermediate.[2]

Self-Validating Identity Check:

1H NMR Check:

Target (2-Chloro-2...): Look for the methine proton (CH-Cl) as a triplet/dd around 5.0–5.5

ppm (deshielded by Phenyl and Cl).

Regioisomer (2-Chloro-1...): Look for the methine proton (CH-OH) around 4.5–5.0 ppm.

Comprehensive Handling Protocol
Engineering Controls

Primary: Class II Type A2 Biosafety Cabinet or Chemical Fume Hood with face velocity > 100

fpm.
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Secondary: All weighing must be done in a closed vessel or inside the hood. Do not transport

open flasks across the lab.

Personal Protective Equipment (PPE) Matrix
Zone PPE Requirement Rationale

Eyes
Chemical Splash Goggles +

Face Shield

Risk of irreversible corneal

damage from alkylation.

Hands (Inner) Nitrile (4 mil) Mechanical barrier.

Hands (Outer)
Silver Shield / Laminate or

Thick Nitrile (8 mil)

Benzylic chlorides permeate

standard nitrile in <15 mins.

Respiratory
P100/OV Cartridge (if outside

hood)

Prevention of inhalation of

aerosols/vapors.

Experimental Workflow: Synthesis & Quenching
This workflow ensures that the active alkylating agent is destroyed before waste disposal,

preventing downstream exposure to facilities staff.

Figure 2: Safe Handling & Quenching Workflow
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Caption: Step-by-step workflow emphasizing the mandatory quenching step before disposal.

Decontamination & Quenching SOP
Never dispose of the pure compound directly into waste drums.

Preparation: Prepare a solution of 10% Ethanolamine or Sodium Thiosulfate in

water/methanol.
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Decontamination: Rinse all glassware and syringes with this scavenger solution. The

amine/thiosulfate acts as a "sacrificial nucleophile," reacting with the alkyl chloride to form a

harmless water-soluble salt.

Verification: Allow the rinse to sit for 30 minutes. Check pH (should remain basic) or run a

TLC spot to confirm the disappearance of the starting material.

Emergency Response
Exposure Scenarios

Skin Contact:IMMEDIATE washing with soap and water for 15 minutes. Contraindication: Do

not use alcohol or PEG-based cleansers initially; they may enhance transdermal transport.

Eye Contact: Flush for 15 minutes. Seek ophthalmologist support immediately (risk of

delayed corneal opacity).

Inhalation: Remove to fresh air. Monitor for pulmonary edema (fluid in lungs) which can be

delayed up to 24 hours.

Spill Cleanup
Evacuate the immediate area.[1][3]

Don full PPE (including respirator).

Cover spill with vermiculite or chem-sorb pads.

Apply the Decontamination Solution (Ethanolamine/Thiosulfate) gently over the absorbent to

neutralize in situ.

Collect as Hazardous Waste (Halogenated Organic).

References
PubChem. (2025).[3][4] 2-Chloroethanol - Compound Summary (Analogous Toxicity Data).

National Library of Medicine. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.carlroth.com/medias/SDB-T868-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzI5MzJ8YXBwbGljYXRpb24vcGRmfGFEVmtMMmhpTmk4NU1UYzFOek15TURreU9UVTRMMU5FUWw5VU9EWTRYMEZWWDBWT0xuQmtaZ3w0NzI3YTA1NjFiNjQ5ZjBlNDE0MTEyNDI0MDQ5OGQ4YzE5NWNmYTAzZGU0ZGM1MTA4ZWNmMmY4N2Y0NDIzODNj
https://www.tcichemicals.com/BE/en/sds/C2907_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C2907_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-2-phenylethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ECHA (European Chemicals Agency). (n.d.). Substance Information: 2-chloro-1-(3-

chlorophenyl)ethanol (Regioisomer Reference).[Link]

National Toxicology Program. (2021). Report on Carcinogens: Halogenated Alcohols. U.S.

Department of Health and Human Services. [Link]

Disclaimer: This guide is for research planning purposes only. Always consult the specific

Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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